4,6-Dimethyl-2-pyrimidinyl 2,4,6-trichlorobenzenecarboxylate

• IUPAC Name: (4,6-dimethylpyrimidin-2-yl) 2,4,6-trichlorobenzoate
• InChI: InChI=1S/C13H9Cl3N2O2/c1-6-3-7(2)18-13(17-6)20-12(19)11-9(15)4-8(14)5-10(11)16/h3-5H,1-2H3
• InChI Key: KKBQYZLXJKYKLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC(=O)C2=C(C=C(C=C2Cl)Cl)Cl)C
• Molecular Formula: C13H9Cl3N2O2
• Molecular Weight: 331.6 g/mol

Description

4,6-Dimethyl-2-pyrimidinyl 2,4,6-trichlorobenzenecarboxylate (DPTC) is an organic compound that has a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and has a molecular weight of 355.6 g/mol. DPTC is used as a reagent in organic synthesis and as a catalyst in a variety of reactions. In addition, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Hydrogen Bonding in Ureidopyrimidones : One significant area of research involving pyrimidine derivatives is their ability to form strong dimerization through hydrogen bonding. For instance, ureidopyrimidones exhibit strong dimerization via quadruple hydrogen bonds, with applications in supramolecular chemistry and materials science (Beijer et al., 1998). The dimerization constants and stability of such compounds have been thoroughly studied, indicating their potential use in designing molecular recognition systems and nanostructures (Söntjens et al., 2000).

Nonlinear Optical (NLO) Properties : Research on thiopyrimidine derivatives has revealed their promising applications in medicine and nonlinear optics. Structural and electronic analyses of these compounds, including density functional theory (DFT) calculations, have shown significant NLO properties, making them suitable for optoelectronic applications (Hussain et al., 2020).

Synthetic Methodologies and Chemical Reactions : The synthesis and chemical behavior of pyrimidine derivatives have been extensively studied, revealing versatile methodologies for creating complex molecules. For example, the Vilsmeier–Haack formylation of pyrido[1,2-a]pyrimidin-4-ones demonstrated the diversity of products that can be achieved under different conditions, highlighting the synthetic utility of pyrimidine derivatives in organic synthesis (Horváth et al., 1983).

Structural and Spectroscopic Studies : Investigations into the hydrogen bond effects and molecular structures of sulfamethazine Schiff-base derivatives, including pyrimidinyl compounds, have provided insights into their stability and electronic properties. These studies are crucial for understanding the molecular basis of their biological activity and potential applications in drug design (Mansour & Ghani, 2013).